Cas no 155006-67-0 (1H-Purine-2,6-dione,7-(2,2-dimethylpropyl)-3,7-dihydro-1-methyl-)

• Product Name: 1H-Purine-2,6-dione,7-(2,2-dimethylpropyl)-3,7-dihydro-1-methyl-
• CAS No: 155006-67-0
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 188464
• PubChem ID: 3074068
• Update Time: 2025-04-19

1H-Purine-2,6-dione,7-(2,2-dimethylpropyl)-3,7-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,7-(2,2-dimethylpropyl)-3,7-dihydro-1-methyl-
• 7-(2,2-dimethylpropyl)-1-methyl-3H-purine-2,6-dione
• < 7-(2,2-Dimethyl)propyl> -1-methyl xanthine
• 120
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2,2-dimethylpropyl)-1-methyl-
• 1-methyl-7-neopentylxanthine
• 3,7-Dihydro-7-(2,2-dimethylpropyl)-1-methyl-1H-purine-2,6-dione
• 7-(2,2-Dimethylpropyl)-1-methylxanthine
• 7-< (2,2-dimethyl)propyl> -1-methyl xanthine
• AC1MINF6
• AG-E-03117
• BRN 7252641
• CTK4C8491
• MX2
• SureCN3843737
• DTXSID90165793
• 155006-67-0
• PD160192
• SCHEMBL3843737
• MX2/120

• Inchi： 1S/C11H16N4O2/c1-11(2,3)5-15-6-12-8-7(15)9(16)14(4)10(17)13-8/h6H,5H2,1-4H3,(H,13,17)
• InChI Key： ATDPBUXMNPNXPM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1C)=O)N=CN2CC(C)(C)C

Computed Properties

• Exact Mass: 236.12748
• Monoisotopic Mass: 236.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.31
• Refractive Index: 1.624
• PSA: 67.23